Cas no 2639459-53-1 (4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid)

• Product Name: 4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• CAS No: 2639459-53-1
• MF: C₂₂H₂₀F₃N₃O₄
• MW: 447.407115936279
• CID: 5666576
• PubChem ID: 165902756
• Update Time: 2025-10-28

4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• EN300-27727332
• 2639459-53-1

• Inchi： 1S/C22H20F3N3O4/c23-22(24,25)19-18(13-27-28(19)16-9-5-2-6-10-16)17(20(29)30)11-12-26-21(31)32-14-15-7-3-1-4-8-15/h1-10,13,17H,11-12,14H2,(H,26,31)(H,29,30)
• InChI Key： VPEIKFLWTHCQLT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1C1C=CC=CC=1)C(C(=O)O)CCNC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 447.14059061g/mol
• Monoisotopic Mass: 447.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid

Compound 2639459-53-1: 4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic Acid

Compound 2639459-53-1, also known as 4-{[(benzyloxy)carbonyl]amino}-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid, is a highly specialized organic compound with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a butanoic acid backbone, which is substituted at the 4-position with a benzoxycarbonylamino group and at the 2-position with a substituted pyrazole ring. The pyrazole moiety itself is further substituted with a phenyl group at position 1 and a trifluoromethyl group at position 5, contributing to its complex and versatile chemical profile.

Recent studies have highlighted the importance of such compounds in modulating various biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The presence of the trifluoromethyl group, for instance, has been shown to enhance the stability and bioavailability of the molecule, while the benzoxycarbonylamino group plays a critical role in modulating its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to interact with specific cellular targets, such as kinases and proteases, which are key players in numerous pathological processes. Researchers have employed advanced computational techniques, including molecular docking and dynamic simulations, to elucidate the binding mechanisms of this compound with its target proteins.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical synthesis and catalysis. Its unique structure makes it an ideal candidate for exploring novel synthetic pathways and developing more efficient chemical transformations.

As interest in this compound continues to grow, ongoing research is focused on optimizing its pharmacological properties, such as improving its solubility and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its translation into clinical applications.

In conclusion, compound 2639459-53-1 represents a promising lead compound in the realm of medicinal chemistry, offering a wealth of opportunities for innovation and discovery.